Cas no 61954-91-4 ((1alpha,3beta)-cholesta-5,7-diene-1,3,25-triol)

• Product Name: (1alpha,3beta)-cholesta-5,7-diene-1,3,25-triol
• CAS No: 61954-91-4
• MF: C₂₇H₄₄O₃
• MW: 416.636468887329
• CID: 1631198
• PubChem ID: 191634
• Update Time: 2025-04-21

(1alpha,3beta)-cholesta-5,7-diene-1,3,25-triol Chemical and Physical Properties

Names and Identifiers

• (1alpha,3beta)-cholesta-5,7-diene-1,3,25-triol
• Cholesta-5,7-diene-1,3,25-triol, (1alpha,3beta)-
• SCHEMBL5353867
• 1 alpha,25-dihydroxy-7-dehydrocholesterol
• 61954-91-4
• 1alpha,25-Dihydroxy-7-dehydrocholesterol
• PD015580
• cholesta-5,7-diene-1alpha,3beta,25-triol
• ULTFRKKCCDVVGE-VMVOXKIBSA-N
• DTXSID50977495
• Cholesta-5,7-diene-1,3,25-triol
• (1S,3R,9S,10R,13R,14R,17R)-17-[(2R)-6-hydroxy-6-methylheptan-2-yl]-10,13-dimethyl-2,3,4,9,11,12,14,15,16,17-decahydro-1H-cyclopenta[a]phenanthrene-1,3-diol

• Inchi： 1S/C27H44O3/c1-17(7-6-13-25(2,3)30)21-10-11-22-20-9-8-18-15-19(28)16-24(29)27(18,5)23(20)12-14-26(21,22)4/h8-9,17,19,21-24,28-30H,6-7,10-16H2,1-5H3/t17-,19-,21-,22+,23+,24+,26-,27+/m1/s1
• InChI Key： ULTFRKKCCDVVGE-VMVOXKIBSA-N
• SMILES： O[C@H]1C[C@@H](CC2=CC=C3[C@H](CC[C@]4(C)[C@@H]([C@H](C)CCCC(C)(C)O)CC[C@H]43)[C@@]12C)O

Computed Properties

• Exact Mass: 416.32922
• Monoisotopic Mass: 416.329045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 722
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.7
• XLogP3: 5.2

Experimental Properties

• Density: 1.09
• Boiling Point: 561.9°C at 760 mmHg
• Flash Point: 238.4°C
• Refractive Index: 1.561
• PSA: 60.69